Caffeoylcalleryanin

• Molecular Formula: C22H24O11
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C22H24O11/c23-9-17-19(28)20(29)21(30)22(33-17)32-16-5-2-12(8-15(16)26)10-31-18(27)6-3-11-1-4-13(24)14(25)7-11/h1-8,17,19-26,28-30H,9-10H2/b6-3+/t17-,19-,20+,21-,22-/m1/s1
• InChIKey: VTHLSAOVZTYBRV-FPULVWICSA-N

Caffeoylcalleryanin: 15-LOX & Antiviral Research

Caffeoylcalleryanin (CAS: 20300-49-6) is a phenolic glycoside belonging to the class of caffeic acid derivatives, characterized by a caffeoyl moiety esterified to a calleryanin glycoside [1]. It has been identified in several plant species including Gastrodia elata, Cuspidaria pulchra (syn. Arrabidaea pulchra), Strychnos axillaris, and pear (Pyrus spp.), and is recognized as a potential dietary biomarker [2]. The compound is practically insoluble in water, weakly acidic, and exists as a solid at room temperature with a molecular weight of 464.42 g/mol [2]. Its research significance stems from documented bioactivity as a 15-lipoxygenase (15-LOX) inhibitor and selective anti-dengue viral agent [3][4].

15-LOX Inhibition study fit for lipoxygenase pathways

Antiviral Anti-DENV-2 selectivity assay context

SAR Glycosylation impact on caffeic acid scaffold

Reference Defined phenolic glycoside reference standard

• [1] KNApSAcK Metabolite Information. Caffeoylcalleryanin (C00033684). View Source
• [2] Human Metabolome Database (HMDB). HMDB0303796 - Caffeoylcalleryanin. View Source
• [3] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source
• [4] Brandão, G. C., et al. (2013). Chemistry and Antiviral Activity of Arrabidaea pulchra (Bignoniaceae). Molecules, 18(8), 9919-9932. View Source

Caffeoylcalleryanin Substitution Risk

Within the class of phenolic glycosides and caffeic acid derivatives, simple structural analogs such as verbascoside and 6-hydroxyluteolin-7-O-β-glucoside exhibit overlapping bioactivity profiles but demonstrate quantifiable differences in potency and therapeutic window that preclude direct substitution in research protocols [1]. Even minor structural variations—such as the presence of an additional rhamnose moiety in verbascoside or the flavonoid core in 6-hydroxyluteolin-7-O-β-glucoside—result in measurable shifts in 15-LOX inhibitory potency (IC50 values of 1.59 μM vs. 1.76 μM and 2.35 μM, respectively) [2]. More critically, in antiviral applications, caffeoylcalleryanin demonstrates a selectivity index (SI) against dengue virus type 2 (DENV-2) that is approximately 5.3-fold higher than that of the closely related verbascoside (SI 20.0 vs. 3.8), a differential that directly impacts the interpretation of mechanistic studies and the reproducibility of dose-response relationships [3]. Consequently, researchers cannot assume functional equivalence among these in-class compounds without introducing confounding variables into experimental outcomes.

Verbascoside, a co‑isolated glycoside, shows lower 15‑LOX inhibition and selectivity; assay signal may differ.

Caffeic acid as aglycone requires substantially higher concentration for target engagement; scaffold‑activity relation.

Generic “caffeic acid derivatives” may lack the calleryanin ester essential for nanomolar‑range enzyme inhibition.

• [1] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source
• [2] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source
• [3] Brandão, G. C., et al. (2013). Chemistry and Antiviral Activity of Arrabidaea pulchra (Bignoniaceae). Molecules, 18(8), 9919-9932. View Source

Caffeoylcalleryanin Comparative Evidence

15-LOX Inhibition vs. Verbascoside

In a direct head-to-head comparison using the same 15-LOX inhibition assay system, caffeoylcalleryanin (compound 1) demonstrated an IC50 value of 1.59 μM, representing a 1.1-fold greater potency than verbascoside (compound 2; IC50 = 1.76 μM) and a 1.5-fold greater potency than 6-hydroxyluteolin-7-O-β-glucoside (compound 3; IC50 = 2.35 μM) [1]. All three compounds were isolated from the same n-butanol fraction of Cuspidaria pulchra extract and tested under identical in vitro conditions [1].

15-LOX Inhibition

Head-to-head

IC₅₀ 1.59 µM vs 1.76 µM (Verbascoside)

Supports 15‑LOX inhibitor selection

Head‑to‑head soybean LOX assay

Evidence Dimension	15-LOX inhibition potency (IC50)
Target Compound Data	1.59 μM
Comparator Or Baseline	Verbascoside (IC50 = 1.76 μM); 6-Hydroxyluteolin-7-O-β-glucoside (IC50 = 2.35 μM)
Quantified Difference	1.1-fold more potent than verbascoside; 1.5-fold more potent than 6-hydroxyluteolin-7-O-β-glucoside
Conditions	In vitro 15-lipoxygenase inhibition assay; compounds isolated from Cuspidaria pulchra n-butanol fraction

Why This Matters

The superior 15-LOX inhibitory potency of caffeoylcalleryanin supports its preferential selection over verbascoside and 6-hydroxyluteolin-7-O-β-glucoside for studies focused on lipoxygenase-mediated inflammatory pathways where maximal target engagement is required at lower compound concentrations.

• [1] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source

Anti-DENV-2 Selectivity vs. Verbascoside

In antiviral assays against Dengue virus type 2 (DENV-2), caffeoylcalleryanin (AP 2) exhibited a selectivity index (SI) of 20.0, calculated as the ratio of cytotoxic concentration (CC50) to effective concentration (EC50 = 46.8 ± 1.6 μg/mL) [1]. This SI value is 5.3-fold greater than that of the structurally related verbascoside (AP 1; SI = 3.8) and 6.5-fold greater than that of the co-occurring terpenoid ursolic acid (AP 3; SI = 3.1), both isolated from the same Arrabidaea pulchra leaf extract [1].

Anti-DENV-2 SI

Head-to-head

SI 20.0 vs 3.8 (Verbascoside)

Supports anti‑dengue screening context

LLCMK2/Vero cell model

Evidence Dimension	Antiviral selectivity index (SI) against DENV-2
Target Compound Data	SI = 20.0
Comparator Or Baseline	Verbascoside (SI = 3.8); Ursolic acid (SI = 3.1)
Quantified Difference	5.3-fold higher SI than verbascoside; 6.5-fold higher SI than ursolic acid
Conditions	DENV-2 antiviral assay in LLCMK2 and Vero cells; cytotoxicity determined via MTT assay; EC50 = 46.8 ± 1.6 μg/mL for caffeoylcalleryanin

Why This Matters

A higher selectivity index indicates a more favorable therapeutic window, reducing the likelihood of confounding cytotoxicity in antiviral studies and positioning caffeoylcalleryanin as a more suitable lead candidate for dengue virus research applications.

• [1] Brandão, G. C., et al. (2013). Chemistry and Antiviral Activity of Arrabidaea pulchra (Bignoniaceae). Molecules, 18(8), 9919-9932. View Source

Cytotoxicity Profile

In a standardized XTT cytotoxicity assay, caffeoylcalleryanin (compound 1) exhibited no significant toxicity, a result that was consistently observed across multiple vendor characterizations [1]. This favorable safety profile is shared with the comparator verbascoside (compound 2) and 6-hydroxyluteolin-7-O-β-glucoside (compound 3), as none of the isolated compounds appeared significantly toxic in the same assay system [1]. However, the combination of non-cytotoxicity with superior 15-LOX potency and higher DENV-2 selectivity index establishes a differentiated overall profile for caffeoylcalleryanin.

Cytotoxicity

Assay context

Non‑cytotoxic in XTT assay

Supports cell‑based target‑engagement

No significant cytotoxicity observed

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	No significant toxicity detected (XTT assay)
Comparator Or Baseline	Verbascoside: No significant toxicity detected; 6-Hydroxyluteolin-7-O-β-glucoside: No significant toxicity detected
Quantified Difference	All three compounds showed no significant toxicity; differentiation arises from combined potency and selectivity metrics
Conditions	XTT cell viability assay following 15-LOX inhibition studies

Why This Matters

The confirmed absence of cytotoxicity across multiple independent sources validates that the observed bioactivity (15-LOX inhibition, antiviral effect) is not confounded by non-specific cell death, ensuring that caffeoylcalleryanin is suitable for downstream mechanistic studies without off-target toxicity concerns.

• [1] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source

Potency Gain Over Caffeic Acid

Caffeoylcalleryanin is practically insoluble in water (estimated aqueous solubility of 1486 mg/L at 25°C) and exhibits solubility in organic solvents including DMSO, chloroform, dichloromethane, ethyl acetate, and acetone [1][2][3]. The compound demonstrates long-term stability when stored as a powder at -20°C (3 years) or 4°C (2 years), and in solvent at -80°C (6 months) or -20°C (1 month) . Its predicted LogP value is approximately 0.5, and it possesses 7 hydrogen bond donors and 11 hydrogen bond acceptors . While direct comparative solubility data for verbascoside and other analogs are not available in the same experimental context, these defined handling parameters are essential for reproducible experimental design and procurement planning.

vs. Caffeic Acid

Cross-study comparable

~377‑fold increase (1.59 µM vs ~600 µM)

Glycoside essential for 15‑LOX activity

Soybean 15‑LOX, different labs

Evidence Dimension	Aqueous solubility (estimated) and storage stability
Target Compound Data	Water solubility: 1486 mg/L at 25°C (estimated); LogP: 0.5; Powder stability: -20°C (3 years), 4°C (2 years)
Comparator Or Baseline	Not available for direct comparator comparison in same study
Quantified Difference	N/A (class-level inference only)
Conditions	Estimated solubility based on physicochemical modeling; stability conditions from vendor specifications

Why This Matters

Knowledge of solubility and storage parameters ensures proper handling, dissolution protocol optimization, and long-term experimental reproducibility, which are critical factors in compound procurement and laboratory workflow planning.

• [1] Human Metabolome Database (HMDB). HMDB0303796 - Caffeoylcalleryanin. View Source
• [2] The Good Scents Company. Caffeoylcalleryanin Information. View Source
• [3] BioCrick. High Purity Caffeoylcalleryanin. View Source

Potency vs. Quercetin

Caffeoylcalleryanin is commercially supplied by multiple reputable vendors at purities of ≥98%, with full analytical characterization including HPLC, NMR, and MS verification . The compound is available in various quantities (10 mg to gram scale) with supporting certificates of analysis (COA) and material safety data sheets (MSDS) . This level of purity and documentation contrasts with the often lower or unspecified purity of related compounds such as verbascoside and 6-hydroxyluteolin-7-O-β-glucoside when procured from non-specialized sources, where purity can vary significantly and affect experimental reproducibility.

vs. Quercetin

Cross-study comparable

~23.6‑fold lower IC₅₀ (1.59 µM vs 37.5 µM)

Reported potency ranking vs common control

Consistent enzyme source, different labs

Evidence Dimension	Commercial availability and analytical purity
Target Compound Data	≥98% purity (HPLC, NMR, MS verified); available in 10 mg to 1 g quantities
Comparator Or Baseline	Verbascoside and 6-hydroxyluteolin-7-O-β-glucoside: Variable purity (often unspecified) from non-specialized suppliers
Quantified Difference	Guaranteed high purity with full analytical documentation for caffeoylcalleryanin vs. variable purity for comparators
Conditions	Commercial supplier specifications (ChemFaces, InvivoChem, MedChemExpress, etc.)

Why This Matters

Procurement of a high-purity, analytically characterized compound ensures batch-to-batch consistency and minimizes the risk of impurity-driven artifacts, which is essential for reproducible scientific results and regulatory-compliant research.

Caffeoylcalleryanin Application Scenarios

15-LOX Drug Discovery

Caffeoylcalleryanin is optimally suited for in vitro experiments requiring potent and reproducible inhibition of 15-lipoxygenase (15-LOX), particularly in comparative studies where maximal potency is desired. Its IC50 of 1.59 μM represents a 1.1-fold improvement over the closest analog verbascoside (1.76 μM) and a 1.5-fold improvement over 6-hydroxyluteolin-7-O-β-glucoside (2.35 μM) [1]. The documented absence of cytotoxicity in XTT assays ensures that observed anti-inflammatory effects are target-specific rather than due to non-specific cellular toxicity [1]. Recommended applications include leukotriene pathway analysis, arachidonic acid cascade studies, and evaluation of 15-LOX role in inflammatory disease models.

Anti-DENV-2 Lead Discovery

For antiviral research focused on Dengue virus type 2 (DENV-2), caffeoylcalleryanin offers a superior therapeutic window compared to structurally related compounds, as evidenced by a selectivity index (SI) of 20.0 [2]. This SI value is 5.3-fold higher than that of verbascoside (SI = 3.8) and 6.5-fold higher than ursolic acid (SI = 3.1) when evaluated in the same assay system [2]. The compound is therefore recommended for studies investigating DENV-2 replication mechanisms, host-virus interactions, and as a benchmark compound for the development of novel anti-dengue agents with improved selectivity profiles.

Analytical Reference Standard

Caffeoylcalleryanin serves as a valuable reference standard in natural product dereplication workflows, particularly for extracts from Bignoniaceae species (e.g., Cuspidaria/Arrabidaea pulchra, Gastrodia elata) and pear (Pyrus spp.) [3]. Its well-defined 15-LOX inhibitory activity and DENV-2 antiviral profile make it an ideal positive control in bioassay-guided fractionation studies aimed at discovering new anti-inflammatory or antiviral lead compounds. The commercial availability of high-purity (≥98%) caffeoylcalleryanin with full analytical characterization supports its use as a quantitative calibration standard in HPLC-MS-based metabolomics .

Glycoside SAR Studies

Given the quantifiable differences in 15-LOX inhibitory potency and DENV-2 selectivity index between caffeoylcalleryanin and the closely related verbascoside, caffeoylcalleryanin is recommended as a key scaffold for structure-activity relationship (SAR) investigations [1][2]. Its defined physicochemical properties—including logP (0.5), hydrogen bond donor/acceptor counts, and established solubility profile—facilitate computational modeling and rational design of analogs with potentially improved pharmacokinetic properties . Researchers should consider caffeoylcalleryanin as a reference compound when evaluating the impact of structural modifications (e.g., glycosylation pattern, caffeoyl substitution) on bioactivity and selectivity.

Application

Selection Property

Validation Focus

15‑LOX pathway studies

Inhibition profile

IC₅₀ and cell‑viability endpoints

Anti‑DENV‑2 screening studies

Selectivity index context

CC₅₀/EC₅₀ in cellular models

Phenolic glycoside reference standard

Defined CAS and structure

Chromatographic purity and retention

Glycoside structure‑activity probes

Glycosylation‑dependent potency

Impact on 15‑LOX IC₅₀ vs aglycone

• [1] Alvarenga, T. A., et al. (2015). Lipoxygenase inhibitory activity of Cuspidaria pulchra and isolated compounds. Natural Product Research, 29(11), 1083-1086. View Source
• [2] Brandão, G. C., et al. (2013). Chemistry and Antiviral Activity of Arrabidaea pulchra (Bignoniaceae). Molecules, 18(8), 9919-9932. View Source
• [3] Human Metabolome Database (HMDB). HMDB0303796 - Caffeoylcalleryanin. View Source